Cas no 83488-02-2 (4-tert-Amyl-2-Amino-6-Nitrophenol)

• Product Name: 4-tert-Amyl-2-Amino-6-Nitrophenol
• CAS No: 83488-02-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 60573
• PubChem ID: 5743751
• Update Time: 2024-01-24

4-tert-Amyl-2-Amino-6-Nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-tert-Amyl-2-Amino-6-Nitrophenol
• 2-AMINO-4-(1,1-DIMETHYL-PROPYL)-6-NITRO-PHENOL
• 2-Amino-4-tert-amyl-6-nitrophenol
• 2-Amino-4-tert-pentyl-6-nitrophenol
• 2-AMINO-4-T-PENTYL-6-NITROPHENOL
• 2-amino-6-nitro-4-(tert-pentyl)phenol
• 2-Amino-4-(1,1-dimethylpropyl)-6-nitrophenol (ACI)
• Phenol, 2-amino-6-nitro-4-tert-pentyl- (6CI)
• 2-Amino-4-(2-methylbutan-2-yl)-6-nitrophenol
• DTXSID601003473
• EINECS 280-465-6
• NS00059691
• SCHEMBL7908796
• 83488-02-2
• AC-11373
• AKOS015890006
• FT-0641904
• A840584
• W-104142

• Inchi： 1S/C11H16N2O3/c1-4-11(2,3)7-5-8(12)10(14)9(6-7)13(15)16/h5-6,14H,4,12H2,1-3H3
• InChI Key： WLJLENRIPLYJSZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(O)=C(N)C=C(C(CC)(C)C)C=1)=O

Computed Properties

• Exact Mass: 224.11600
• Monoisotopic Mass: 224.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.5
• Topological Polar Surface Area: 89.4

Experimental Properties

• Color/Form: Brown powder
• Density: 1.211
• Boiling Point: 324.8 °C at 760 mmHg
• Flash Point: 150.3 °C
• Refractive Index: 1.583
• PSA: 92.07000
• LogP: 3.67460

4-tert-Amyl-2-Amino-6-Nitrophenol Security Information

• WGK Germany：3
• Safety Instruction： S36/37
• RTECS：AM6913800
• Hazardous Material Identification：
• Risk Phrases：R20/21/22